tert-butyl 4-{N-[(pyridin-2-yl)methyl]prop-2-enamido}azepane-1-carboxylate

• IUPAC Name: tert-butyl 4-[prop-2-enoyl(pyridin-2-ylmethyl)amino]azepane-1-carboxylate
• InChI: InChI=1S/C20H29N3O3/c1-5-18(24)23(15-16-9-6-7-12-21-16)17-10-8-13-22(14-11-17)19(25)26-20(2,3)4/h5-7,9,12,17H,1,8,10-11,13-15H2,2-4H3
• InChI Key: ZACCVQYKLXLCRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(CC1)N(CC2=CC=CC=N2)C(=O)C=C
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

“tert-butyl 4-{N-[(pyridin-2-yl)methyl]prop-2-enamido}azepane-1-carboxylate” is a complex organic compound. It is related to the family of compounds known as N-Boc piperazines. These compounds serve as useful building blocks/intermediates in the synthesis of several novel organic compounds.

Synthesis Analysis

The synthesis of similar compounds involves the use of N-Boc piperazine derivatives. These compounds are characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies. The structures are further confirmed by single crystal X-ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using single crystal X-ray diffraction analysis. The molecule adopts a specific shape depending on the moiety it contains. The crystal structure features intermolecular interactions.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. The use of certain reagents has been demonstrated for specific reactions. In situ React IR technology has been used to confirm the effectivity and chemoselectivity of these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. The compounds are characterized by specific melting points and IR spectra. The intermolecular interactions and crystal packing have been analyzed via Hirshfeld surface analysis and fingerprint plots.

Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their biological activities. These compounds have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities.

Safety and Hazards

The safety and hazards associated with similar compounds have been documented. They have specific hazard classifications and precautionary statements. The compounds are also evaluated for their cytotoxicity on human cells.

Future Directions

The future directions for the study of similar compounds involve their further development for various applications. The compounds are evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.